Cas no 478248-46-3 (N-(3-chloro-4-methylphenyl)-5-nitro-1-benzothiophene-2-carboxamide)

• Product Name: N-(3-chloro-4-methylphenyl)-5-nitro-1-benzothiophene-2-carboxamide
• CAS No: 478248-46-3
• MDL: MFCD02082947
• CID: 4653829
• Update Time: 2025-10-16

N-(3-chloro-4-methylphenyl)-5-nitro-1-benzothiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3-Chloro-4-methylphenyl)-5-nitro-1-benzothiophene-2-carboxamide
• N-(3-chloro-4-methylphenyl)-5-nitro-1-benzothiophene-2-carboxamide

• MDL： MFCD02082947

Computed Properties

• Exact Mass: 346.018
• Monoisotopic Mass: 346.018
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 473
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes 1-benzothiophene-2-carboxanilides

Additional information on N-(3-chloro-4-methylphenyl)-5-nitro-1-benzothiophene-2-carboxamide

Introduction to N-(3-chloro-4-methylphenyl)-5-nitro-1-benzothiophene-2-carboxamide (CAS No. 478248-46-3)

N-(3-chloro-4-methylphenyl)-5-nitro-1-benzothiophene-2-carboxamide, with the CAS number 478248-46-3, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzothiophenes, which are known for their diverse biological activities, including anti-inflammatory, anticancer, and antimicrobial properties. The unique structural features of this compound, particularly the presence of a chloro and methyl substituent on the phenyl ring and a nitro group on the benzothiophene ring, contribute to its potential therapeutic applications.

The chemical structure of N-(3-chloro-4-methylphenyl)-5-nitro-1-benzothiophene-2-carboxamide is characterized by a benzothiophene core, which is a heterocyclic aromatic compound consisting of a benzene ring fused with a thiophene ring. The substitution pattern on this core, including the nitro group at the 5-position and the amide linkage to the 3-chloro-4-methylphenyl group, imparts specific pharmacological properties to the molecule. These structural elements are crucial for its interaction with biological targets and its potential as a lead compound in drug discovery.

Recent studies have highlighted the potential of N-(3-chloro-4-methylphenyl)-5-nitro-1-benzothiophene-2-carboxamide in various therapeutic areas. One notable area of research is its anticancer activity. In vitro studies have shown that this compound exhibits potent cytotoxic effects against several cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action appears to involve the induction of apoptosis and cell cycle arrest, which are critical processes in cancer therapy.

In addition to its anticancer properties, N-(3-chloro-4-methylphenyl)-5-nitro-1-benzothiophene-2-carboxamide has also been investigated for its anti-inflammatory effects. Inflammation is a key factor in many chronic diseases, and compounds that can effectively modulate inflammatory responses have significant therapeutic potential. Preclinical studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential use in treating inflammatory disorders.

The pharmacokinetic properties of N-(3-chloro-4-methylphenyl)-5-nitro-1-benzothiophene-2-carboxamide have also been studied to assess its suitability as a drug candidate. Preliminary data indicate that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. These properties are essential for ensuring that the compound can effectively reach its target site in the body and exert its therapeutic effects without causing significant side effects.

To further evaluate the safety and efficacy of N-(3-chloro-4-methylphenyl)-5-nitro-1-benzothiophene-2-carboxamide, several preclinical studies have been conducted using animal models. These studies have provided valuable insights into the compound's toxicity profile and its ability to modulate disease pathways in vivo. For example, in mouse models of inflammation, treatment with this compound resulted in a significant reduction in inflammatory markers and improved disease outcomes.

The development of new drugs often involves extensive optimization of lead compounds to enhance their potency and reduce toxicity. In this context, researchers have explored various structural modifications of N-(3-chloro-4-methylphenyl)-5-nitro-1-benzothiophene-2-carboxamide to improve its pharmacological properties. These efforts have led to the identification of several analogs with enhanced biological activity and improved drug-like properties.

In conclusion, N-(3-chloro-4-methylphenyl)-5-nitro-1-benzothiophene-2-carboxamide (CAS No. 478248-46-3) is a promising compound with diverse biological activities that make it an attractive candidate for further drug development. Its unique chemical structure and favorable pharmacokinetic properties position it as a valuable tool in both basic research and translational medicine. Ongoing studies are expected to provide further insights into its mechanisms of action and potential therapeutic applications.